Cas no 20578-72-7 (2,4-Hexadienedioyl dichloride)

• Product Name: 2,4-Hexadienedioyl dichloride
• CAS No: 20578-72-7
• MF: C₆H₄Cl₂O₂
• MW: 179.00076007843
• CID: 238911
• PubChem ID: 57252365
• Update Time: 2025-04-19

2,4-Hexadienedioyl dichloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedioyl dichloride
• hexa-2,4-dienedioyl dichloride
• 20578-72-7
• SCHEMBL9223364
• DTXSID801307778

• Inchi： 1S/C6H4Cl2O2/c7-5(9)3-1-2-4-6(8)10/h1-4H
• InChI Key： WLBUACIFTBBBAW-UHFFFAOYSA-N
• SMILES： ClC(C=CC=CC(=O)Cl)=O

Computed Properties

• Exact Mass: 177.95892
• Monoisotopic Mass: 177.9588348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14